Cas no 2034234-50-7 (4-ethyl-2,3-dioxo-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}piperazine-1-carboxamide)

• Product Name: 4-ethyl-2,3-dioxo-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}piperazine-1-carboxamide
• CAS No: 2034234-50-7
• MF: C₁₆H₁₉N₇O₃
• MW: 357.367161989212
• CID: 5333200
• Update Time: 2025-10-31

4-ethyl-2,3-dioxo-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2,3-dioxo-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)piperazine-1-carboxamide
• 4-ethyl-2,3-dioxo-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]piperazine-1-carboxamide
• 4-ethyl-2,3-dioxo-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}piperazine-1-carboxamide

• Inchi： 1S/C16H19N7O3/c1-2-21-9-10-23(15(25)14(21)24)16(26)20-6-8-22-7-5-19-13(22)12-11-17-3-4-18-12/h3-5,7,11H,2,6,8-10H2,1H3,(H,20,26)
• InChI Key： XSVZQMRAYLGQKJ-UHFFFAOYSA-N
• SMILES： O=C1C(N(C(NCCN2C=CN=C2C2C=NC=CN=2)=O)CCN1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 544
• XLogP3: -0.8
• Topological Polar Surface Area: 113

Additional information on 4-ethyl-2,3-dioxo-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}piperazine-1-carboxamide

Introduction to 4-ethyl-2,3-dioxo-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}piperazine-1-carboxamide (CAS No. 2034234-50-7)

The compound 4-ethyl-2,3-dioxo-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}piperazine-1-carboxamide, identified by its CAS number 2034234-50-7, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities.

At the core of this molecule lies a piperazine scaffold, which is a common motif in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The piperazine ring in 4-ethyl-2,3-dioxo-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}piperazine-1-carboxamide is further modified by the presence of an amide group and a long aliphatic chain, enhancing its solubility and bioavailability. Additionally, the presence of pyrazinyl and imidazolyl substituents introduces further complexity, enabling diverse interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifunctional compounds in drug discovery. The structural features of 4-ethyl-2,3-dioxo-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}piperazine-1-carboxamide make it a promising candidate for further investigation in the development of novel therapeutic agents. Specifically, the combination of electron-withdrawing and electron-donating groups within the molecule can modulate its binding affinity to various biological targets, making it a versatile tool for pharmacological studies.

In the context of current research, this compound has garnered attention for its potential applications in treating neurological disorders. The piperazine moiety is well-known for its role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The presence of additional heterocyclic rings suggests that 4-ethyl-2,3-dioxo-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}piperazine-1-carboxamide may exhibit effects on multiple neurotransmitter systems simultaneously, offering a multifaceted approach to therapeutic intervention.

Moreover, the structural complexity of this compound allows for fine-tuning of its pharmacological properties through derivatization. Researchers have been exploring various synthetic strategies to modify key functional groups while retaining the core structure, aiming to optimize potency, selectivity, and pharmacokinetic profiles. Such modifications are crucial for translating preclinical findings into viable clinical candidates.

The role of computational methods in understanding the behavior of complex molecules like 4-ethyl-2,3-dioxo-N-{2-[2-(pyrazin-2-y l)-1H-imidazol -1 -yl]ethyl}piperazine -1-carboxamide cannot be overstated. Advanced algorithms and machine learning models are being employed to predict binding affinities, metabolic stability, and other critical parameters. These predictions guide experimental design and accelerate the drug discovery process. For instance, virtual screening techniques have been used to identify potential binding sites on target proteins, providing insights into how this compound might interact with biological systems.

Experimental validation of computational predictions is equally important. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm molecular structures and interactions. These experimental data not only validate computational models but also provide valuable information for further optimization.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Heterocycles are known for their ability to mimic natural biomolecules and disrupt pathological processes at multiple levels. The structural diversity inherent in compounds like 4-Ethyl - 2 , 3 -dioxo - N -{ 2 -[ 2 - ( pyrazin - 2 - yl ) - 1 H - imid azol - 1 - yl ] eth yl } piperazine - 1 - carbox amide makes them attractive candidates for addressing complex diseases such as cancer, inflammation, and neurodegenerative disorders.

In particular, recent studies have highlighted the potential of this compound in modulating inflammatory pathways. Chronic inflammation is implicated in numerous diseases, making anti-inflammatory agents highly sought after. The unique structural features of 4-Ethyl - 2 , 3 -dioxo - N -{ 2 -[ 2 - ( pyrazin - 2 - yl ) - 1 H im id az ol l yl ] eth yl } piperazine l carbox amide suggest that it may interfere with key inflammatory mediators by interacting with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX).

Additionally, the compound’s ability to cross the blood-brain barrier presents an opportunity for treating central nervous system (CNS) disorders. Many CNS diseases are difficult to treat due to this barrier’s protective nature. The molecular characteristics of 4-Ethyl l i dioxo l N { i [ i i [ i pyrazin l i i i imidazol l i l i ] eth yl } piperazine l carbox amide make it a candidate for developing novel therapeutics that can reach affected brain regions more effectively.

The synthesis of this compound involves multiple steps requiring precise control over reaction conditions and reagent selection. Advanced synthetic methodologies are employed to ensure high yields and purity. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography are standard practices in producing complex molecules like 4-Ethyl l i dioxo l N { i [ i [ i pyrazin l i i i imidazol l i l i ] eth yl } piperazine l carbox amide.

Quality control measures are essential throughout the synthesis process to ensure consistency and reliability. Analytical techniques such as high-performance liquid chromatography (HPLC), UV-visible spectroscopy, and infrared spectroscopy are used to monitor reaction progress and verify product identity